2-(7-(3-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: 2-[7-(3-methoxyphenyl)-2-methyl-4-oxo-[1,3]thiazolo[4,5-d]pyridazin-5-yl]acetamide
• InChI: InChI=1S/C15H14N4O3S/c1-8-17-13-14(23-8)12(9-4-3-5-10(6-9)22-2)18-19(15(13)21)7-11(16)20/h3-6H,7H2,1-2H3,(H2,16,20)
• InChI Key: RQZOHPVYIMYMTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C(=NN(C2=O)CC(=O)N)C3=CC(=CC=C3)OC
• Molecular Formula: C15H14N4O3S
• Molecular Weight: 330.4 g/mol
• CAS No.: 941898-35-7

Description

2-(7-(3-methoxyphenyl)-2-methyl-4-oxothiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C15H14N4O3S and its molecular weight is 330.36. The purity is usually 95%.
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Scientific Research Applications

• Pharmaceutical Applications : This compound, along with similar structures, has been studied for various pharmaceutical applications. For instance, compounds with pyridazino structures have been noted for their cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic activities (Habernickel, 2002).

• Antibacterial and Antioxidant Activities : Derivatives of this compound have been synthesized and tested for their antibacterial and antioxidant properties. New coumarin derivatives, including structures similar to the mentioned compound, showed significant activity against E. coli, S. aureus, and B. subtilis (Hamdi et al., 2012).

• Antimicrobial Activities : Novel thiazoles, incorporating a similar molecular structure, have been synthesized and screened for anti-bacterial and anti-fungal activities. These compounds showed significant activities against various bacteria and fungi (Saravanan et al., 2010).

• Cytotoxic Activity in Cancer Research : Certain derivatives have been tested for their in vitro cytotoxic activity against cancer cell lines. One such compound showed appreciable cancer cell growth inhibition against several cancer cell lines (Al-Sanea et al., 2020).

• Crystal Structure Analysis : The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been described, providing insights into the molecular configuration and potential applications (Galushchinskiy et al., 2017).

• Antioxidant and Anti-inflammatory Compounds : Novel acetamides with antioxidant and/or anti-inflammatory activities have been synthesized and evaluated, showing promising results in various assays (Koppireddi et al., 2013).

• Coordination Complexes and Antioxidant Activity : Pyrazole-acetamide derivatives have been synthesized and characterized for their antioxidant activity, demonstrating significant activity in various assays (Chkirate et al., 2019).

• Antinociceptive Activity : Derivatives have been synthesized and investigated for their antinociceptive activity, with some compounds found to be more potent than aspirin (Doğruer et al., 2000).